Cas no 62261-24-9 (1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-)

1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]- structure
62261-24-9 structure
Product Name:1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-
CAS No:62261-24-9
MF:C12H14O6S
MW:286.300962924957
CID:452039
PubChem ID:658728
Update Time:2025-04-19

1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-
    • 2-tert-butylsulfonylbenzene-1,3-dicarboxylic acid
    • 2-(t-butylsulfonyl)isophthalic acid
    • Oprea1_429911
    • CHEMBL1445998
    • HMS2360J14
    • SMR000039659
    • DTXSID30349732
    • AKOS005459411
    • 62261-24-9
    • MLS000038346
    • Inchi: 1S/C12H14O6S/c1-12(2,3)19(17,18)9-7(10(13)14)5-4-6-8(9)11(15)16/h4-6H,1-3H3,(H,13,14)(H,15,16)
    • InChI Key: PMZOXOVSADJDMD-UHFFFAOYSA-N
    • SMILES: S(C1C(C(=O)O)=CC=CC=1C(=O)O)(C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 286.05112
  • Monoisotopic Mass: 286.05110934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 108.74
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